N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylnicotinamide

• IUPAC Name: N-[[1-[2-(2-methoxyphenyl)ethyl]piperidin-3-yl]methyl]-N-methylpyridine-3-carboxamide
• InChI: InChI=1S/C22H29N3O2/c1-24(22(26)20-9-5-12-23-15-20)16-18-7-6-13-25(17-18)14-11-19-8-3-4-10-21(19)27-2/h3-5,8-10,12,15,18H,6-7,11,13-14,16-17H2,1-2H3
• InChI Key: GRHJXJALIDNHCQ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCN(C1)CCC2=CC=CC=C2OC)C(=O)C3=CN=CC=C3
• Molecular Formula: C22H29N3O2
• Molecular Weight: 367.5 g/mol

Description

N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylnicotinamide, also known as MMN or NMP-181, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. MMN is a nicotinamide-based compound that has been shown to have promising results in various preclinical studies.

Mechanism of Action

The exact mechanism of action of N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylnicotinamide is not fully understood, but it is believed to act through multiple pathways. N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylnicotinamide has been shown to activate the nicotinic acetylcholine receptor and modulate the release of neurotransmitters such as dopamine, serotonin, and glutamate. N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylnicotinamide has also been shown to inhibit the activation of microglia, which are immune cells in the brain that play a role in neuroinflammation.
Biochemical and Physiological Effects:
N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylnicotinamide has been shown to have various biochemical and physiological effects in animal models. N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylnicotinamide has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a role in neuronal survival and plasticity. N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylnicotinamide has also been shown to decrease the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylnicotinamide has been shown to improve cognitive function, reduce pain, and improve motor function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylnicotinamide is that it has been shown to have a good safety profile in animal models. N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylnicotinamide has also been shown to have a long half-life, which allows for less frequent dosing. However, one limitation of N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylnicotinamide is that it is a new compound, and there is limited information available on its pharmacokinetics and toxicity. Further studies are needed to determine the optimal dosing and safety profile of N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylnicotinamide.

Future Directions

There are several future directions for the study of N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylnicotinamide. One direction is to investigate the potential therapeutic applications of N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylnicotinamide in human clinical trials. Another direction is to investigate the optimal dosing and safety profile of N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylnicotinamide. Additionally, further studies are needed to elucidate the exact mechanism of action of N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylnicotinamide and to investigate its potential applications in other neurological diseases.

Synthesis Methods

The synthesis of N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylnicotinamide involves a multi-step reaction that starts with the reaction of 2-methoxyphenethylamine with 2-bromobenzaldehyde to form the Schiff base. The Schiff base is then reduced with sodium borohydride to form the amine intermediate, which is further reacted with 3-piperidinemethanol to form the final product, N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylnicotinamide. The purity and yield of N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylnicotinamide can be improved by using a column chromatography technique.

Scientific Research Applications

N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylnicotinamide has been studied for its potential therapeutic applications in various preclinical studies. N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylnicotinamide has been shown to have anti-inflammatory, analgesic, and neuroprotective effects in animal models of various diseases, including neuropathic pain, multiple sclerosis, and Alzheimer's disease. N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylnicotinamide has also been shown to have a positive effect on memory and learning in animal models.